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Section 1: Hazard Identification and
Comprehensive Risk Assessment
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Compound of Interest

Compound Name: (S)-3-Methylpiperazin-2-one

Cat. No.: B1590091

A proactive approach to safety begins with a thorough understanding of the potential hazards.
Based on data from suppliers and regulatory classifications for the enantiomer and related
piperazine compounds, (S)-3-Methylpiperazin-2-one should be handled as a hazardous
substance.

GHS Classification and Health Hazards

The primary hazards are related to its irritant and corrosive properties, with a potential for
respiratory sensitization.[5] The toxicological profile is incomplete, which mandates handling it
as a substance with unknown long-term effects.[2][4]

Table 1: GHS Hazard and Precautionary Statements
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GHS Classification Code

Hazard Statements H315

Statement Source

Causes skin
irritation.

H318 / H319

Causes serious eye
damage / Causes [5]

serious eye irritation.

H334

May cause allergy or

asthma symptoms or

breathing difficulties if
inhaled.

H335

May cause respiratory

irritation.

Precautionary
P261
Statements

Avoid breathing dust. [4]

P264

Wash skin thoroughly

after handling.

P271

Use only outdoors or
in a well-ventilated

area.

P280

Wear protective
gloves/ eye protection/

face protection.

P302 + P352

IF ON SKIN: Wash
with plenty of soap

and water.

P304 + P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse [4]

cautiously with water
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GHS Classification Code Statement Source

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Store in a well-

ventilated place. Keep
P403 + P233 , _

container tightly

closed.

| | P501 | Dispose of contents/ container to an approved waste disposal plant. | |

Note: This table aggregates data from various sources, including those for the (R)-enantiomer,
which is expected to have identical physical hazards.

Chemical Reactivity and Incompatibilities

To prevent hazardous reactions, (S)-3-Methylpiperazin-2-one must be stored and handled
away from incompatible materials.

o Strong Oxidizing Agents: Contact can lead to vigorous, potentially explosive reactions.
e Strong Acids: As a piperazine derivative, it can react exothermically with strong acids.[2][3]
e Acid Anhydrides and Acid Chlorides: These can cause vigorous reactions.[2]

Stable under recommended storage conditions, but should be protected from moisture.[4]
Hazardous decomposition products formed under fire conditions include carbon oxides (CO,
CO2) and nitrogen oxides (NOXx).[4]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical. This involves a combination of
engineering controls, administrative procedures, and appropriate PPE, often referred to as the
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Hierarchy of Controls.

Hierarchy of Controls for (S)-3-Methylpiperazin-2-one

Engineering Controls

(Primary Barrier)

Administrative Controls Work within a certified
(Procedural Safety) chemical fume hood.

Personal Protective Equipment (PPE)

Develop SOPs. Restrict access.
(Last Line of Defense) Provide safety training.

Wear appropriate gloves, goggles,
face shield, and lab coat.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. (3R)-3-methylpiperazin-2-one | C5SH10N20O | CID 16213757 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Section 1: Hazard Identification and Comprehensive
Risk Assessment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590091#safety-and-handling-precautions-for-s-3-
methylpiperazin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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